2-Methyl-4-(2-naphthyldiazenyl)phenol

• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-methyl-4-(naphthalen-2-yldiazenyl)phenol
• InChI: InChI=1S/C17H14N2O/c1-12-10-15(8-9-17(12)20)18-19-16-7-6-13-4-2-3-5-14(13)11-16/h2-11,20H,1H3
• InChI Key: LVDFXHJGWPGUGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=NC2=CC3=CC=CC=C3C=C2)O
• solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Methyl-4-(2-naphthyldiazenyl)phenol is an azo compound characterized by a phenol backbone substituted with a methyl group at the 2-position and a diazenyl (-N=N-) group linked to a 2-naphthyl moiety at the 4-position. Azo compounds are widely studied for their applications in dyes, pharmaceuticals, and materials science due to their π-conjugated systems, which confer unique optical and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-4-(2-naphthyldiazenyl)phenol typically involves the diazotization of 2-naphthylamine followed by coupling with 2-methylphenol. The reaction conditions usually require an acidic medium, such as hydrochloric acid, and a temperature range of 0-5°C to ensure the stability of the diazonium salt formed during diazotization. The coupling reaction is then carried out in an alkaline medium to produce the final azo compound.

Industrial Production Methods

In industrial settings, the production of 2-Methyl-4-(2-naphthyldiazenyl)phenol follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The final product is often purified through recrystallization or other separation techniques to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(2-naphthyldiazenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction of the azo group can lead to the formation of corresponding amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium dithionite (Na₂S₂O₄) or zinc dust in acidic medium are often used.

Substitution: Electrophilic substitution reactions typically require reagents like nitric acid (HNO₃) for nitration or sulfuric acid (H₂SO₄) for sulfonation.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Corresponding amines.

Substitution: Nitro or sulfonyl derivatives of the original compound.

Scientific Research Applications

2-Methyl-4-(2-naphthyldiazenyl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a dye in various chemical reactions to track reaction progress or as a pH indicator.

Biology: Employed in staining techniques for microscopy to visualize cellular components.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.

Industry: Utilized as a pigment in the production of plastics, textiles, and inks.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(2-naphthyldiazenyl)phenol primarily involves its ability to interact with biological molecules through its azo group. The compound can form hydrogen bonds and π-π interactions with proteins and nucleic acids, affecting their structure and function. In drug delivery systems, it can encapsulate drugs and release them in a controlled manner, enhancing their efficacy and reducing side effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Functional Group Variations

The table below summarizes key structural differences and similarities between 2-Methyl-4-(2-naphthyldiazenyl)phenol and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents
2-Methyl-4-(2-naphthyldiazenyl)phenol	N/A	C₁₇H₁₄N₂O	278.31*	2-methyl, 4-(2-naphthyldiazenyl)
4-(2-Naphthyldiazenyl)phenol	32621-09-3	C₁₆H₁₂N₂O	248.28	4-(2-naphthyldiazenyl)
2-Methyl-5-(p-tolyldiazenyl)aniline	97-56-3	C₁₄H₁₅N₃	225.29	2-methyl, 5-(4-methylphenyldiazenyl), aniline
1-((2-Methyl-4-(o-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol	85-83-6	C₂₄H₂₀N₄O	396.45	2-methyl, o-tolyldiazenyl, naphthol

*Molecular weight calculated based on formula.

Key Observations:

In 2-Methyl-5-(p-tolyldiazenyl)aniline , the methyl group and aniline substituent increase electron density, contrasting with the phenol group in the target compound.

Diazenyl Substituents :

• The 2-naphthyl group in the target compound extends π-conjugation compared to tolyl (methylphenyl) or phenyl groups, which may redshift UV-Vis absorption spectra, a critical property for dye applications .
• The o-tolyldiazenyl group in CAS 85-83-6 introduces ortho-substitution effects, altering steric and electronic profiles.

Functional Group Differences: Phenol vs. Aniline: The hydroxyl group in the target compound confers acidity (pKa ~10 for phenols), while the aniline group in CAS 97-56-3 is basic (pKa ~4.6), impacting solubility and reactivity.

Electronic Properties via DFT Studies

highlights the use of Density Functional Theory (DFT) to analyze similar azo compounds. Key findings applicable to the target compound include:

• HOMO-LUMO Gaps: Smaller gaps in naphthyl-substituted compounds (e.g., 4-(2-naphthyldiazenyl)phenol ) compared to phenyl derivatives suggest enhanced charge transfer capabilities, relevant for optoelectronic applications .
• Dipole Moments: Electron-withdrawing groups (e.g., -NO₂) lower HOMO energies, while electron-donating groups (e.g., -CH₃) raise them. The methyl group in the target compound may stabilize positive charges, affecting redox behavior .

Physicochemical Properties

• Solubility: Phenol derivatives generally exhibit moderate solubility in polar solvents (e.g., ethanol, DMF), whereas aniline derivatives (e.g., CAS 97-56-3 ) are more soluble in acidic media.
• Thermal Stability : Azo compounds with bulky substituents (e.g., naphthyl groups) show higher decomposition temperatures due to increased molecular rigidity .